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Compound of Interest

Compound Name: Methyl caffeate

Cat. No.: B142706

This document provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals working with Methyl Caffeate.
The following procedures are designed to ensure safe handling, storage, and disposal.

Summary of Safety and Storage Parameters

The following table summarizes key quantitative data for the safe handling and storage of
Methyl Caffeate.

Parameter Specification Citations

Powder: -20°C (for up to 3
years) or below 4°C/39°F (for
Storage Temperature up to 2 years). In solvent: [1][2]13]
-80°C (6 months); -20°C (1
month).

] ) Flush with plenty of water for at
First Aid: Eye Contact _ [11[4]
least 15 minutes.

) ) ) Flush skin with plenty of water
First Aid: Skin Contact ) [1][4]
for at least 15 minutes.

Standard Operating Procedure for Methyl Caffeate
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This protocol outlines the step-by-step process for safely handling Methyl Caffeate from

receipt to disposal.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment. Note that the toxicological properties of Methyl Caffeate have not been

fully investigated.[1] It is known to cause skin and eye irritation.[4][5]

e Engineering Controls: Ensure work is conducted in a well-ventilated area.[6] A chemical fume

hood is recommended to keep airborne concentrations low.[1] An eye-wash station and

emergency shower must be accessible.[7]

o Personal Protective Equipment (PPE) Assembly: Gather all required PPE as specified in the

table below. Inspect all equipment, particularly gloves, for any signs of damage before use.

PPE Category

Required Equipment

Citations

Hand Protection

Appropriate chemical-resistant

gloves.

[1]14]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[417]

Skin/Body Protection

A lab coat or appropriate
protective clothing to prevent

skin exposure.

[1]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
ventilation is inadequate,
exposure limits are exceeded,

or if irritation is experienced.[1]

[6]

Handling and Experimental Use
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» Material Transfer: When weighing or transferring the solid material, avoid creating dust.[6]

o Safe Handling Practices:

[¢]

Avoid all direct contact with skin and eyes.[1][8]

[¢]

Do not breathe in dust, vapor, mist, or gas.[1]

[e]

After handling, wash hands and any exposed skin thoroughly.[4][8]

o

Remove any contaminated clothing immediately and wash it before reuse.[8]

Storage

o Container: Keep the container tightly sealed when not in use.[1][2]

» Conditions: Store in a cool, dry, and well-ventilated area.[2][6] Protect from direct sunlight
and moisture.[1]

o Temperature: For long-term stability, adhere to the recommended storage temperatures (see
table above).[1][2]

Accidental Spills

o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.[8]
o Containment:

o For solid spills, vacuum or carefully sweep up the material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[1][6]

o For solutions, absorb the spill with an inert, liquid-binding material (e.g., diatomite,
universal binders).[2]

o Decontamination: Clean and decontaminate the spill surface and any affected equipment, for
example, by scrubbing with alcohol.[2]
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Disposal
o Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to federal, state, and local regulations.[1]

» Disposal Method: Dispose of waste in a designated, approved waste disposal plant.[9] One
suggested method is to dissolve the material in a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner.[8] Do not mix with other waste.[9]

o Containers: Handle empty containers as you would the product itself.[9]

Methyl Caffeate Handling Workflow

The diagram below illustrates the logical flow of operations for safely handling Methyl Caffeate
in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pim-resources.coleparmer.com/sds/01109.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/45659?userType=undefined
https://www.biosynth.com/Files/MSDS/FM/46/MSDS_FM46133_4000_EN.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/45659?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/sial/45659?userType=undefined
https://www.benchchem.com/product/b142706?utm_src=pdf-body
https://www.benchchem.com/product/b142706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Preparation

l

Risk Assessment Assemble PPE

:

| 2. Handling |€——

i

Weigh & Transfer

i

Experimental Use

;

3. Post-Handling

Verify Engineering
Controls

vy

4. Spill / Disposal

Spill Response Waste Disposal

y y Y

Decontaminate &
Wash Hands

Secure Storage

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl Caffeate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl Caffeate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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